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Introduction

Phoenixin-20 (PNX-20) is a recently identified peptide hormone with pleiotropic effects, playing
significant roles in the regulation of reproduction, metabolism, and neuronal function.[1][2] It is
the C-terminal cleavage product of the small integral membrane protein 20 (SMIM20).[2]
Phoenixin-20 exerts its biological effects primarily through the G protein-coupled receptor 173
(GPR173).[1][2][3] Given its diverse physiological roles, the accurate quantification of
Phoenixin-20 in plasma is crucial for advancing research in various fields, including
endocrinology, neuroscience, and drug development. This document provides detailed
application notes and protocols for the use of a Phoenixin-20 ELISA (Enzyme-Linked
Immunosorbent Assay) kit for the quantitative measurement of this peptide in plasma samples.

Assay Principle

The Phoenixin-20 ELISA kit is a solid-phase sandwich immunoassay. The microtiter plate is
pre-coated with a monoclonal antibody specific for Phoenixin-20. During the first incubation,
Phoenixin-20 present in the plasma samples or standards binds to the immobilized antibody.
After washing away any unbound substances, a biotin-conjugated polyclonal antibody specific
for Phoenixin-20 is added. Following another wash, streptavidin conjugated to horseradish
peroxidase (HRP) is added, which binds to the biotinylated antibody. A final wash removes
unbound streptavidin-HRP. A substrate solution is then added, and the color development is
proportional to the amount of Phoenixin-20 bound in the initial step. The reaction is stopped,
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and the optical density is measured at a specific wavelength. The concentration of Phoenixin-
20 in the samples is determined by interpolating from a standard curve.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of commercially
available Phoenixin-20 ELISA kits. Please note that these values are for reference only, and
users should always refer to the specific datasheet provided with the Kkit.

Human Phoenixin- Rat Phoenixin-20 Mouse Phoenixin-
20 ELISA Kits ELISA Kits 20 ELISA Kits

Parameter

_ 15.63 - 1000 pg/mL[4]
Detection Range 7.813 - 500 pg/mL[9] 15.625 - 1000 pg/mL

(5161718l

7.3 - 9.375 pg/mL[4]

Sensitivity 4.688 pg/mL[9] 9.375 pg/mL
[51[7118]
Serum, Plasma, Cell Serum, Plasma,
] Serum, Plasma, Cell
Sample Type Culture Tissue
Culture Supernatants
Supernatants[5][6] Homogenates[9]
o Sandwich ELISA[5][6] ) ]
Assay Principle 8] Sandwich ELISA[9] Sandwich ELISA
Intra-Assay CV (%) < 8%[5] < 8%][9] < 8%
Inter-Assay CV (%) < 10%][5] < 10%][9] <10%

Signaling Pathways of Phoenixin-20

Phoenixin-20 binding to its receptor, GPR173, activates several downstream signaling
cascades, leading to diverse cellular responses.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12373102?utm_src=pdf-body
https://www.benchchem.com/product/b12373102?utm_src=pdf-body
https://www.benchchem.com/product/b12373102?utm_src=pdf-body
https://www.clementiabiotech.com/products/finetest-human-pnx-20-phoenixin-20-elisa-kit-finetest-eh4352-96t
https://www.mybiosource.com/human-elisa-kits/pnx-20-phoenixin-20/7608185
https://bioelsa.com/elisa-kit/7810
https://admin.ebiohippo.com/en/elisa-kit-1/human-pnx-20-phoenixin-20-quicktest-elisa-kit.html
https://www.fn-test.com/product/qt-eh4352/
https://www.ylbiont.com/ELISA_kit/rat-phoenixin-20(pnx-20)-elisa-kit.html
https://www.clementiabiotech.com/products/finetest-human-pnx-20-phoenixin-20-elisa-kit-finetest-eh4352-96t
https://www.mybiosource.com/human-elisa-kits/pnx-20-phoenixin-20/7608185
https://admin.ebiohippo.com/en/elisa-kit-1/human-pnx-20-phoenixin-20-quicktest-elisa-kit.html
https://www.fn-test.com/product/qt-eh4352/
https://www.ylbiont.com/ELISA_kit/rat-phoenixin-20(pnx-20)-elisa-kit.html
https://www.mybiosource.com/human-elisa-kits/pnx-20-phoenixin-20/7608185
https://bioelsa.com/elisa-kit/7810
https://www.ylbiont.com/ELISA_kit/rat-phoenixin-20(pnx-20)-elisa-kit.html
https://www.mybiosource.com/human-elisa-kits/pnx-20-phoenixin-20/7608185
https://bioelsa.com/elisa-kit/7810
https://www.fn-test.com/product/qt-eh4352/
https://www.ylbiont.com/ELISA_kit/rat-phoenixin-20(pnx-20)-elisa-kit.html
https://www.mybiosource.com/human-elisa-kits/pnx-20-phoenixin-20/7608185
https://www.ylbiont.com/ELISA_kit/rat-phoenixin-20(pnx-20)-elisa-kit.html
https://www.mybiosource.com/human-elisa-kits/pnx-20-phoenixin-20/7608185
https://www.ylbiont.com/ELISA_kit/rat-phoenixin-20(pnx-20)-elisa-kit.html
https://www.benchchem.com/product/b12373102?utm_src=pdf-body
https://www.benchchem.com/product/b12373102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Gene Expression
(e.g., GNRH, Kiss1)

Cellular Responses
_________ (e.g., Survival, Proliferation)

GPR173

1
1
_______________ Transcription Factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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